5-[Benzo(b)thiophen-2-yl]-2-methylphenol

• IUPAC Name: 5-(1-benzothiophen-2-yl)-2-methylphenol
• InChI: InChI=1S/C15H12OS/c1-10-6-7-12(8-13(10)16)15-9-11-4-2-3-5-14(11)17-15/h2-9,16H,1H3
• InChI Key: ALUYVYWFXSXLJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C15H12OS
• DSSTOX Substance ID: DTXSID301284666
• Molecular Weight: 240.3 g/mol
• CAS RN: 1261947-30-1

Description

5-[Benzo(b)thiophen-2-yl]-2-methylphenol is a chemical compound with the CAS Number: 1261947-30-1. It has a molecular weight of 240.33 and its IUPAC name is 5-(1-benzothien-2-yl)-2-methylphenol.

Molecular Structure Analysis

The linear formula of this compound is C15H12OS. The InChI code is 1S/C15H12OS/c1-10-6-7-12(8-13(10)16)15-9-11-4-2-3-5-14(11)17-15/h2-9,16H,1H3.

Scientific Research Applications

Electrochemical and Electrochromic Properties

• A study by Aydın and Kaya (2013) explored the synthesis of novel copolymers containing carbazole and their electrochromic properties. They investigated the switching ability and structural characteristics of these compounds, which included thiophene derivatives, indicating potential applications in electrochromic devices and materials science (Aydın & Kaya, 2013).

Synthesis and Characterization of Derivatives

• Ermiş and Durmuş (2020) conducted a study on novel thiophene-benzothiazole derivative azomethine and amine compounds. They focused on microwave-assisted synthesis, spectroscopic characterization, and solvent effects, providing insights into the synthesis and properties of related compounds (Ermiş & Durmuş, 2020).

Antipsychotic and Anticonvulsant Agents

• Kaur et al. (2012) synthesized new substituted benzoxazepine and benzothiazepine compounds, evaluating them for antipsychotic and anticonvulsant activities. Their findings suggest potential applications in the development of new therapeutic agents for psychiatric and neurological disorders (Kaur et al., 2012).

Antimicrobial and Anti-inflammatory Applications

• Unangst et al. (1994) examined benzylideneoxazoles, -thiazoles, and -imidazoles derived from 2,6-di-tert-butylphenol for their dual inhibitory properties against 5-lipoxygenase and cyclooxygenase. Their work highlights the potential of these compounds in developing new anti-inflammatory drugs (Unangst et al., 1994).

Photocyclization and Photochromic Properties

• Uchida, Nakayama, and Irie (1990) synthesized derivatives of 1,2-Bis(benzo[b]thiophen-3-yl)ethene, demonstrating their thermally irreversible and fatigue-resistant photochromic properties. These findings are significant for the development of materials with advanced photochromic features (Uchida, Nakayama, & Irie, 1990).

Future Directions

While specific future directions for 5-[Benzo(b)thiophen-2-yl]-2-methylphenol are not available, benzothiophene derivatives have been used in the discovery and development of new drug candidates due to their biological and pharmacological properties. They have potential applications in various fields such as anti-parasitic, anti-bacterial, anti-cancer, anti-fungal, anti-inflammatory drugs, and antioxidants.

Mechanism of Action

Target of Action

Similar compounds such as benzothiophene-2-methanol have been reported to inhibit cyp2a6-mediated nicotine metabolism , suggesting potential targets could be cytochrome P450 enzymes.

Mode of Action

If it acts similarly to Benzothiophene-2-methanol, it may inhibit the activity of certain enzymes, such as CYP2A6, thereby affecting the metabolism of specific substrates .

Biochemical Pathways

If it acts similarly to benzothiophene-2-methanol, it may affect the nicotine metabolism pathway by inhibiting cyp2a6 .

Result of Action

If it acts similarly to Benzothiophene-2-methylphenol, it may reduce cigarette smoking by inhibiting nicotine metabolism .

Biochemical Analysis

Biochemical Properties

It is known that benzo[b]thiophene derivatives, which are structurally similar to this compound, have been shown to exhibit a variety of biological effects . These compounds have been used in the synthesis of larger, usually bioactive structures .

Molecular Mechanism

Related compounds have been shown to interact with various biomolecules .